Cas no 165288-14-2 (1,4-Butanediamine, N,N'-bis(3-aminopropyl)-N,N'-bis(phenylmethyl)-)

• Product Name: 1,4-Butanediamine, N,N'-bis(3-aminopropyl)-N,N'-bis(phenylmethyl)-
• CAS No: 165288-14-2
• MF: C₂₄H₃₈N₄
• MW: 382.585325717926
• CID: 1345672
• PubChem ID: 389632
• Update Time: 2025-04-20

1,4-Butanediamine, N,N'-bis(3-aminopropyl)-N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N,N'-bis(3-aminopropyl)-N,N'-bis(phenylmethyl)-
• N,N'-bis(3-aminopropyl)-N,N'-dibenzylbutane-1,4-diamine
• 165288-14-2
• N,N''-Bis-(3-amino-propyl)-N,N''-dibenzyl-butane-1,4-diamine
• DTXSID90327778
• PDSP1_000340
• NCI60_030958
• BDBM50184779
• N1,N4-bis(3-aminopropyl)-N1,N4-dibenzylbutane-1,4-diamine
• N~1~,N~4~-Bis(3-aminopropyl)-N~1~,N~4~-dibenzyl-1,4-butanediamine trifluoroacetate
• N,N'-bis(3-aminopropyl)-N,N'-dibenzyl-butane-1,4-diamine
• PDSP2_000338
• NSC685976
• 4, 9-DB-3-4-3
• CHEMBL58084

• Inchi： 1S/C24H38N4/c25-15-9-19-27(21-23-11-3-1-4-12-23)17-7-8-18-28(20-10-16-26)22-24-13-5-2-6-14-24/h1-6,11-14H,7-10,15-22,25-26H2
• InChI Key： KTDTVIBDLIBKTM-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CCCN)CCCCN(CC1C=CC=CC=1)CCCN

Computed Properties

• Exact Mass: 382.30994
• Monoisotopic Mass: 382.30964723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 58.52